molecular formula C14H18O3 B8790388 (1-Hydroxycyclohexyl)(phenyl)acetic acid CAS No. 5449-68-3

(1-Hydroxycyclohexyl)(phenyl)acetic acid

Cat. No. B8790388
CAS RN: 5449-68-3
M. Wt: 234.29 g/mol
InChI Key: AOHSAQWYEVFRKD-UHFFFAOYSA-N
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Description

(1-Hydroxycyclohexyl)(phenyl)acetic acid is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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properties

CAS RN

5449-68-3

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

2-(1-hydroxycyclohexyl)-2-phenylacetic acid

InChI

InChI=1S/C14H18O3/c15-13(16)12(11-7-3-1-4-8-11)14(17)9-5-2-6-10-14/h1,3-4,7-8,12,17H,2,5-6,9-10H2,(H,15,16)

InChI Key

AOHSAQWYEVFRKD-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C(C2=CC=CC=C2)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dried 250 mL round bottom flask containing 2 M lithium diisopropyl amide in THF (2 eq.) in THF (329 mL) at 0° C., was added phenyl acetic acid (6 g, 44.07 mmol). The resulting mixture was then stirred at ambient temperature for 30 minutes. The reaction mixture was cooled to −78° C. and cyclohexanone (commercially available from Sigma-Aldrich, Milwaukee, Wis.) (5.49 mL, 52.88 mmol, 1.2 eq.) in THF (181 mL) was added dropwise. The resulting mixture was stirred at −78° C. and allowed to warm to ambient temperature over 3 hours. Reaction progress was monitored by TLC (TLC eluent: 30% EtOAc in hexane). The reaction mixture was then poured into a EtOAc/water mixture, and the aqueous layer was extracted with EtOAc. The aqueous layer was then acidified with dilute hydrochloric acid and extracted with DCM. The DCM solution was washed with brine and concentrated. The product (6.5 g) thus obtained was used without any further purification.
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